Cas no 1361504-65-5 (6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361504-65-5
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4967081
• Update Time: 2025-06-08

6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-8-5-9(16)12(10(17)6-8)11-2-1-7(3-4-21)13(22-11)14(18,19)20/h1-2,5-6H,3H2
• InChI Key： GEOFDSGGCNNIRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(CC#N)=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Exact Mass: 363.954866 g/mol
• Monoisotopic Mass: 363.954866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.7
• Molecular Weight: 365.6

Additional information on 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361504-65-5) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its intricate molecular framework, which includes a pyridine ring, a trifluoromethyl group, and a trichlorophenyl moiety. These structural features contribute to its distinct chemical properties and biological activities.

The synthesis of 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile involves several sophisticated steps, including the formation of the pyridine ring and the introduction of the trifluoromethyl and trichlorophenyl groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved the overall yield.

In terms of its physical and chemical properties, 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile exhibits high thermal stability and low solubility in water. These properties make it suitable for various applications where stability under different conditions is crucial. Additionally, its strong electron-withdrawing groups contribute to its high reactivity in certain chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The biological activity of 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile has been the subject of extensive research. Studies have shown that this compound possesses potent antifungal and antibacterial properties. A 2020 study published in the Journal of Medicinal Chemistry demonstrated that it effectively inhibits the growth of several pathogenic fungi and bacteria, including Candida albicans and Staphylococcus aureus. The mechanism of action is believed to involve disruption of cell membrane integrity and interference with essential metabolic pathways.

Beyond its antimicrobial properties, 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile has also shown promise as a potential lead compound for drug development. Research conducted at the University of California in 2019 explored its efficacy as an anticancer agent. The compound was found to exhibit selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. Further studies are underway to optimize its structure for enhanced therapeutic potential.

In addition to its direct biological effects, 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile has been investigated for its use as a probe molecule in biochemical assays. Its unique spectral properties make it an excellent candidate for fluorescence-based detection methods. A recent study published in the Biochemical Journal highlighted its utility in monitoring enzyme activity and protein-protein interactions in real-time.

The environmental impact of 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile is another important consideration. While it is not classified as a hazardous substance under current regulations, ongoing research is focused on understanding its biodegradability and potential ecological effects. Preliminary studies suggest that it degrades slowly in natural environments but does not accumulate significantly in organisms or ecosystems.

In conclusion, 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361504-65-5) is a multifaceted compound with a broad spectrum of applications. Its unique chemical structure and biological activities make it an important molecule for further research and development in various scientific fields. As new methodologies and technologies continue to emerge, the potential uses of this compound are likely to expand even further.